Cas no 181063-55-8 (Propyl 3-ethoxythiophene-2-carboxylate)

• Product Name: Propyl 3-ethoxythiophene-2-carboxylate
• CAS No: 181063-55-8
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 1020038
• Update Time: 2023-08-02

Propyl 3-ethoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,3-ethoxy-,propylester(9CI)
• propyl 3-ethoxythiophene-2-carboxylate
• 2-thiophenecarboxylic acid,3-ethoxy-,propyl ester
• Propyl 3-ethoxythiophene-2-carboxylate

• Inchi： 1S/C10H14O3S/c1-3-6-13-10(11)9-8(12-4-2)5-7-14-9/h5,7H,3-4,6H2,1-2H3
• InChI Key： DCGARCVLVXLFBW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCCC)OCC

Computed Properties

• Exact Mass: 214.066
• Monoisotopic Mass: 214.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8